Cas no 1934314-52-9 (rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol)

• Product Name: rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol
• CAS No: 1934314-52-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6278010
• PubChem ID: 165492354
• Update Time: 2025-05-21

rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol
• EN300-1149379
• 1934314-52-9
• rac-2-{5-amino-3-[(1R,2R)-2-ethylcyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol

• Inchi： 1S/C10H17N3O/c1-2-7-5-8(7)9-6-10(11)13(12-9)3-4-14/h6-8,14H,2-5,11H2,1H3/t7-,8-/m1/s1
• InChI Key： XLBSITJHYSUBIS-HTQZYQBOSA-N
• SMILES： OCCN1C(=CC([C@@H]2C[C@H]2CC)=N1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol

Research Brief on rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol (CAS: 1934314-52-9)

In recent years, the compound rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol (CAS: 1934314-52-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's stereochemistry, particularly the (1R,2R)-2-ethylcyclopropyl moiety, plays a pivotal role in its biological activity, as evidenced by structure-activity relationship (SAR) studies.

Pharmacological evaluations have revealed that rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol exhibits potent inhibitory effects on specific enzymatic targets, including kinases and proteases implicated in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrate its efficacy in reducing tumor growth and modulating immune responses, suggesting its potential as a dual-action therapeutic agent. Notably, its mechanism of action involves the disruption of key signaling pathways, such as the NF-κB and MAPK cascades.

Recent preclinical trials have further elucidated the compound's pharmacokinetic profile, highlighting its favorable bioavailability and metabolic stability. These attributes, combined with its low toxicity profile, position rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol as a promising candidate for further clinical development. Ongoing research is exploring its application in combination therapies, particularly in oncology and autoimmune diseases.

In conclusion, rac-2-{5-amino-3-(1R,2R)-2-ethylcyclopropyl-1H-pyrazol-1-yl}ethan-1-ol (CAS: 1934314-52-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and robust biological activity underscore its potential as a therapeutic agent. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ensuring its safe and effective use in human medicine.